![molecular formula C19H14ClN5O3 B2704541 3-(1,3-benzodioxol-5-yl)-5-[1-(3-chloro-2-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole CAS No. 950469-07-5](/img/structure/B2704541.png)
3-(1,3-benzodioxol-5-yl)-5-[1-(3-chloro-2-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains several functional groups including a benzodioxole, a triazole, and an oxadiazole ring. The benzodioxole group is a heterocyclic compound containing a methylenedioxy functional group . The triazole ring is a five-membered ring containing two carbon atoms and three nitrogen atoms. The oxadiazole is a heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom.
Scientific Research Applications
Corrosion Inhibition Properties
Research has explored the effectiveness of oxadiazole derivatives as corrosion inhibitors, particularly for mild steel in acidic environments. These studies demonstrate that such compounds can form protective layers on metal surfaces, significantly reducing corrosion rates. This property is valuable in extending the lifespan of metal components in industrial applications (Ammal, Prajila, & Joseph, 2018).
Synthesis and Characterization of Novel Compounds
The synthesis of oxadiazole derivatives, alongside related structures such as thiadiazoles and triazoles, has been extensively researched. These compounds are synthesized from various precursors and have been evaluated for their potential in diverse applications, including antimicrobial and anticancer activities. This research underscores the versatility of oxadiazole derivatives as a scaffold for developing new pharmaceutical agents and materials with unique properties (Sharba, Al-Bayati, Aouad, & Rezki, 2005).
Pharmacological Potential
Several studies have focused on the antimicrobial and anticancer potential of oxadiazole derivatives. These compounds have shown activity against various bacterial and fungal strains, highlighting their potential as new therapeutic agents. Additionally, some oxadiazole derivatives have exhibited promising results in inhibiting cancer cell growth, offering a pathway for the development of novel anticancer drugs (Tien, Tran Thi Cam, Bui Manh, & Dang, 2016).
Material Science Applications
Oxadiazole derivatives have also been investigated for their properties in material science, such as their phase behaviors and photoluminescent properties. These compounds have been used to synthesize mesogens that exhibit specific mesophases and photoluminescence, which can be applied in the development of new materials for electronic and optical devices (Han, Wang, Zhang, & Zhu, 2010).
properties
IUPAC Name |
3-(1,3-benzodioxol-5-yl)-5-[1-(3-chloro-2-methylphenyl)-5-methyltriazol-4-yl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN5O3/c1-10-13(20)4-3-5-14(10)25-11(2)17(22-24-25)19-21-18(23-28-19)12-6-7-15-16(8-12)27-9-26-15/h3-8H,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGRRKBUYVSSRBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)N2C(=C(N=N2)C3=NC(=NO3)C4=CC5=C(C=C4)OCO5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2H-1,3-benzodioxol-5-yl)-5-[1-(3-chloro-2-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.